Cas no 896287-06-2 (N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
- N'-(3,5-dimethylphenyl)-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
- N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
- 896287-06-2
- AKOS024661734
- F2574-0333
- N1-(3,5-dimethylphenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
-
- Inchi: 1S/C22H27N3O5S/c1-15-11-16(2)13-17(12-15)24-22(27)21(26)23-14-18-5-4-10-25(18)31(28,29)20-8-6-19(30-3)7-9-20/h6-9,11-13,18H,4-5,10,14H2,1-3H3,(H,23,26)(H,24,27)
- InChI Key: JZNXKFPZDSBRHS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(N1CCCC1CNC(C(NC1C=C(C)C=C(C)C=1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 445.16714214g/mol
- Monoisotopic Mass: 445.16714214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
- XLogP3: 2.9
N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2574-0333-50mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-15mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-20μmol |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-20mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-5μmol |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-25mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-30mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-1mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-5mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2574-0333-4mg |
N'-(3,5-dimethylphenyl)-N-{[1-(4-methoxybenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896287-06-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Related Literature
-
Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
-
David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
-
Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
Additional information on N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
Comprehensive Overview of N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896287-06-2)
N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, with the CAS number 896287-06-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex structure featuring a pyrrolidine core and methoxybenzenesulfonyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a candidate for targeting specific enzymatic pathways.
In recent years, the demand for sulfonamide derivatives and pyrrolidine-based compounds has surged due to their versatility in medicinal chemistry. The 4-methoxybenzenesulfonyl group in this molecule enhances its solubility and binding affinity, making it a valuable scaffold for designing enzyme inhibitors. Studies suggest that such compounds could play a role in addressing chronic inflammatory conditions and metabolic disorders, aligning with current healthcare trends focused on personalized medicine.
The synthesis of N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step organic reactions, including amide coupling and sulfonylation. Its 3,5-dimethylphenyl substituent contributes to steric stability, while the ethanediamide linker provides flexibility for further functionalization. These features are critical for optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in computational chemistry and AI-driven drug design.
From an industrial perspective, this compound is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery. Its unique structure allows for the exploration of allosteric modulation, a growing area of interest in GPCR-targeted therapies. Additionally, the methoxybenzenesulfonyl group has been linked to improved blood-brain barrier permeability, a key factor in developing central nervous system (CNS) drugs.
Environmental and safety considerations are also paramount when working with N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various pH conditions and thermal properties are frequently studied to ensure compatibility with green chemistry principles and sustainable manufacturing practices.
In summary, CAS 896287-06-2 represents a promising avenue for advancing precision medicine and therapeutic innovation. Its structural complexity and functional diversity position it as a subject of ongoing research, particularly in the realms of kinase inhibition and protein-protein interaction modulation. As the scientific community continues to unravel its potential, this compound may soon emerge as a cornerstone in next-generation biopharmaceuticals.
896287-06-2 (N'-(3,5-dimethylphenyl)-N-{1-(4-methoxybenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide) Related Products
- 22437-44-1(2-methyl-3-(phenylsulfanyl)propanamide)
- 1227581-19-2(3'-Fluoro-2-methoxy-5-(trifluoromethyl)biphenyl)
- 896334-69-3(N'-(4-fluorophenyl)methyl-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide)
- 1805072-92-7(Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 1361792-69-9(6-(Bromomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)
- 90202-99-6(1-(aminomethyl)-N-methylcyclohexan-1-amine)
- 2138241-73-1(2H-Pyrazolo[4,3-c]pyridine, 3-(6-fluoro-3-pyridinyl)-4,5,6,7-tetrahydro-)
- 1823457-95-9(N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride)
- 1347108-53-5(5-methyl-4-sulfamoyl-1H-pyrazole-3-carboxylic acid)
- 1804809-68-4(4-(Fluoromethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine)




